Cas no 55120-47-3 (1,1-dimethyl-3-nitrosourea)

• Product Name: 1,1-dimethyl-3-nitrosourea
• CAS No: 55120-47-3
• MF: C₃H₇N₃O₂
• MW: 117.106580018997
• CID: 1591576
• PubChem ID: 171407
• Update Time: 2025-04-21

1,1-dimethyl-3-nitrosourea Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-nitrosourea
• Dimethylnitrosourea
• SCHEMBL609663
• N-Dimethyl-N-nitrosourea
• 55120-47-3
• N,N-Dimethylnitrosourea
• CCRIS 264
• DTXSID10203641
• N-Dimethyl-N-nitroso urea
• DB-361244

• Inchi： 1S/C3H7N3O2/c1-6(2)3(7)4-5-8/h1-2H3,(H,4,7,8)
• InChI Key： VSMLKOBHLXAHFD-UHFFFAOYSA-N
• SMILES： O=C(NN=O)N(C)C

Computed Properties

• Exact Mass: 117.05391
• Monoisotopic Mass: 117.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77